Cas no 1049731-01-2 (2-Bromo-1-iodo-3-(trifluoromethyl)benzene)
1049731-01-2 structure
Product Name:2-Bromo-1-iodo-3-(trifluoromethyl)benzene
CAS No:1049731-01-2
MF:C7H3BrF3I
MW:350.902404069901
MDL:MFCD17012838
CID:1086098
PubChem ID:53484470
Update Time:2025-04-20
2-Bromo-1-iodo-3-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-iodo-3-(trifluoromethyl)benzene
- 2-bromo-1-iodo-3-trifluoromethyl-benzene
- 2-bromo-3-trifluoromethyl-iodobenzene
- 2-Bromo-3-iodobenzotrifluoride
- 2-Bromo-1-iodo-3-(trifluoromethyl)benzene, 2-Bromo-3-iodo-alpha,alpha,alpha-trifluorotoluene
- 1049731-01-2
- 2-Bromo-3-trifluoromethyliodobenzene
- DTXSID60704032
- MFCD17012838
- A1-13923
- DB-364700
- ZRB73101
- CS-0440224
- SCHEMBL5170650
-
- MDL： MFCD17012838
- Inchi： 1S/C7H3BrF3I/c8-6-4(7(9,10)11)2-1-3-5(6)12/h1-3H
- InChI Key： NANPAHUEDRWAJP-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(C(F)(F)F)=C1Br
Computed Properties
- Exact Mass: 349.84100
- Monoisotopic Mass: 349.84149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 4.07250
2-Bromo-1-iodo-3-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB335854-250 mg |
2-Bromo-1-iodo-3-(trifluoromethyl)benzene; 97% |
1049731-01-2 | 250MG |
€595.00 | 2022-06-10 | ||
| abcr | AB335854-1 g |
2-Bromo-1-iodo-3-(trifluoromethyl)benzene; 97% |
1049731-01-2 | 1g |
€832.00 | 2022-06-10 | ||
| Apollo Scientific | PC51105-100mg |
2-Bromo-3-iodobenzotrifluoride |
1049731-01-2 | 97% | 100mg |
£98.00 | 2025-02-21 | |
| Apollo Scientific | PC51105-250mg |
2-Bromo-3-iodobenzotrifluoride |
1049731-01-2 | 97% | 250mg |
£212.00 | 2025-02-21 | |
| Apollo Scientific | PC51105-1g |
2-Bromo-3-iodobenzotrifluoride |
1049731-01-2 | 97% | 1g |
£380.00 | 2025-02-21 | |
| TRC | B685248-25mg |
2-Bromo-1-iodo-3-(trifluoromethyl)benzene |
1049731-01-2 | 25mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B685248-50mg |
2-Bromo-1-iodo-3-(trifluoromethyl)benzene |
1049731-01-2 | 50mg |
$ 161.00 | 2023-04-18 | ||
| TRC | B685248-100mg |
2-Bromo-1-iodo-3-(trifluoromethyl)benzene |
1049731-01-2 | 100mg |
$ 253.00 | 2023-04-18 | ||
| TRC | B685248-250mg |
2-Bromo-1-iodo-3-(trifluoromethyl)benzene |
1049731-01-2 | 250mg |
$ 437.00 | 2023-04-18 | ||
| abcr | AB335854-250mg |
2-Bromo-1-iodo-3-(trifluoromethyl)benzene, 97%; . |
1049731-01-2 | 97% | 250mg |
€637.00 | 2024-04-20 |
2-Bromo-1-iodo-3-(trifluoromethyl)benzene Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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